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Experimental Data for DTA-C8 Micelles

The following table consolidates quantitative data for the Ditris-Triazole Amphiphile with 1-azidooctane

chains (DTA-C8), synthesized and characterized in a 2024 study [1].

Property Value for DTA-C8 Experimental Method

Critical Micelle Concentration
(CMC)

20 ± 1 μM Nile Red (NR) fluorescence method [1]

Hydrodynamic Diameter (DH) 11 ± 2 nm Dynamic Light Scattering (DLS) [1]

Hydrodynamic Diameter after
CuSO4 addition

11 ± 3 nm Dynamic Light Scattering (DLS) [1]

Core Hydrophobicity Lower Inferred from lower NR fluorescence
intensity vs. longer chains (C10, C14) [1]

Architectural Role Ditris-Triazole
Amphiphile (DTA)

Co-assembled with Pluronic P123 [1]
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Experimental Protocols for Key Measurements

For researchers seeking to replicate or compare these findings, here are the core methodologies as described

in the study [1].

Critical Micelle Concentration (CMC) Determination: The CMC was determined using the Nile

Red (NR) method [1]. This protocol involves adding the Nile red dye to aqueous solutions of the

amphiphile at varying concentrations. The intensity of fluorescence is then measured. The CMC is

identified as the concentration at which a sharp increase in fluorescence intensity occurs, indicating the

formation of micellar structures that provide a hydrophobic environment for the dye.

Hydrodynamic Diameter Measurement: The size (hydrodynamic diameter) of the formed micelles

was measured using Dynamic Light Scattering (DLS) [1]. In this technique, the light scattered by

micelles in solution is analyzed. The fluctuations in scattering intensity caused by Brownian motion

are used to calculate the size distribution of the micellar particles.

Micelle Self-Assembly and Testing Workflow: The overall process from synthesis to catalytic testing

involves several key steps, which can be visualized in the following workflow.
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Start: Amphiphile Synthesis

Synthesize PEG-ditris-triazole
amphiphile (DTA)

Attach 1-azidooctane chains
via CuAAC click chemistry

Purify final DTA-C8 product

Confirm complete reaction
(1H NMR, IR spectroscopy)

Determine molecular weight
and dispersity (SEC)

Dissolve in aqueous solution Determine CMC
(Nile Red method)

Measure micelle size
(Dynamic Light Scattering)

Co-assemble with
Pluronic P123 amphiphiles Load with copper salt (CuSO₄) Perform CuAAC reaction

with substrates

Monitor reaction rate
(Fluorescence measurements)

Compare performance against
other ligands/architectures

Click to download full resolution via product page

Key Insights on Chain Length and Architecture
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The study revealed that while the 1-azidooctane chain (C8) directly impacts micelle properties, its role is

part of a broader picture [1]:

Compared to Longer Chains: When compared to its counterparts with longer alkyl chains (C10 and

C14), the DTA-C8 amphiphile had a higher CMC and formed micelles with a less hydrophobic core

[1]. This is consistent with the general principle that shorter, less hydrophobic chains have a weaker

driving force for self-assembly.

Architectural and Contextual Factors: Interestingly, the study concluded that for catalytic

performance, the molecular architecture of the polymeric ligand (e.g., ditris-triazole vs. monotris-

triazole) and its concentration were more dominant factors in influencing the CuAAC reaction rate

than the hydrophobicity of the alkyl chains alone [1]. Furthermore, the DTA-C8 amphiphile showed

the best catalytic performance not when forming micelles by itself, but when co-assembled

("spiked") into micelles of the commercial amphiphile Pluronic P123 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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